Cas no 2228299-80-5 (2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride)

2-(3-Methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride compound used primarily in chemical synthesis and medicinal chemistry research. Its key structural features—a methoxy and methyl substituent on the phenyl ring—enhance its reactivity and selectivity in covalent binding applications, particularly as a warhead in enzyme inhibition studies. The sulfonyl fluoride moiety offers stability under physiological conditions while enabling targeted covalent modification of active-site residues. This compound is valued for its utility in probe development and activity-based protein profiling (ABPP), where its balanced electrophilicity and steric properties contribute to precise biomolecular interactions. Suitable for controlled reactions, it is handled under inert conditions to preserve its functional integrity.
2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride structure
2228299-80-5 structure
Product Name:2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride
CAS No:2228299-80-5
MF:C10H13FO3S
MW:232.271825551987
CID:5943378
PubChem ID:165870249
Update Time:2025-05-20

2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride
    • EN300-1989583
    • 2228299-80-5
    • Inchi: 1S/C10H13FO3S/c1-8-3-4-9(7-10(8)14-2)5-6-15(11,12)13/h3-4,7H,5-6H2,1-2H3
    • InChI Key: XOSKUXLZDJKXLM-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC(C)=C(C=1)OC)(=O)(=O)F

Computed Properties

  • Exact Mass: 232.05694361g/mol
  • Monoisotopic Mass: 232.05694361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.8Ų

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Additional information on 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(3-Methoxy-4-Methylphenyl)ethane-1-sulfonyl Fluoride (CAS No. 2228299-80-5)

2-(3-Methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228299-80-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group attached to an ethyl chain, which is further substituted with a 3-methoxy-4-methylphenyl ring. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for a range of chemical reactions and biological studies.

Recent advancements in the field have highlighted the potential of 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in neurodegenerative diseases. The high reactivity and selectivity of this compound have enabled researchers to develop more efficient and targeted therapeutic agents.

In addition to its role in drug discovery, 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride has also been explored for its use in the development of novel materials. A research team from the University of California, Berkeley, reported in Advanced Materials (2023) that this compound can be used as a building block for creating advanced polymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as biomedical devices and high-performance coatings.

The synthetic accessibility of 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-methoxy-4-methylbenzenesulfonyl chloride with ethylene glycol followed by fluorination using Selectfluor®. This approach not only ensures high yields but also minimizes the formation of by-products, making it an economically viable option for large-scale production.

In terms of safety and handling, it is important to note that while 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride is not classified as a hazardous material, standard precautions should be taken when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin and eye contact. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that this compound does not pose significant environmental risks when used responsibly and disposed of according to regulatory guidelines.

In conclusion, 2-(3-methoxy-4-methylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2228299-80-5) is a valuable compound with diverse applications in medicinal chemistry, materials science, and synthetic chemistry. Its unique properties and synthetic accessibility make it an important tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly significant role in the development of innovative solutions across multiple fields.

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